Cas no 879688-74-1 (1H-1,2,4-Triazole-1-methanamine)

• Product Name: 1H-1,2,4-Triazole-1-methanamine
• CAS No: 879688-74-1
• MF: C₃H₆N₄
• MW: 98.1065392494202
• CID: 649930
• PubChem ID: 21802379
• Update Time: 2025-04-19

1H-1,2,4-Triazole-1-methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-methanamine
• 1,2,4-triazol-1-ylmethanamine
• 1-(1H-1,2,4-Triazol-1-yl)methanamine
• DTXSID20618242
• AKOS006350651
• 879688-74-1

• Inchi： 1S/C3H6N4/c4-1-7-3-5-2-6-7/h2-3H,1,4H2
• InChI Key： WHCVYGBHPYAFGF-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CN

Computed Properties

• Exact Mass: 98.059246208g/mol
• Monoisotopic Mass: 98.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 56.7Ų